Cas no 2138285-61-5 (Benzoic acid, 4-[6-amino-5-(trifluoromethyl)-3-pyridinyl]-)

• Product Name: Benzoic acid, 4-[6-amino-5-(trifluoromethyl)-3-pyridinyl]-
• CAS No: 2138285-61-5
• MF: C₁₃H₉F₃N₂O₂
• MW: 282.217973470688
• CID: 5268430
• Update Time: 2025-11-01

Benzoic acid, 4-[6-amino-5-(trifluoromethyl)-3-pyridinyl]- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-[6-amino-5-(trifluoromethyl)-3-pyridinyl]-

• Inchi： 1S/C13H9F3N2O2/c14-13(15,16)10-5-9(6-18-11(10)17)7-1-3-8(4-2-7)12(19)20/h1-6H,(H2,17,18)(H,19,20)
• InChI Key： IDGMRKOLVSUBJX-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=C(C2=CC(C(F)(F)F)=C(N)N=C2)C=C1

Additional information on Benzoic acid, 4-[6-amino-5-(trifluoromethyl)-3-pyridinyl]-

Benzoic acid, 4-[6-amino-5-(trifluoromethyl)-3-pyridinyl] (CAS No. 2138285-61-5): A Comprehensive Overview

Benzoic acid, 4-[6-amino-5-(trifluoromethyl)-3-pyridinyl] (CAS No. 2138285-61-5) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structure and functional groups, holds potential applications in the development of novel therapeutic agents. This article provides a detailed overview of the compound, including its chemical properties, synthesis methods, biological activities, and recent advancements in its research.

Chemical Properties: Benzoic acid, 4-[6-amino-5-(trifluoromethyl)-3-pyridinyl] is a white crystalline solid with a molecular formula of C₁₄H₁₀F₃N₂O₂. The compound features a benzoic acid moiety attached to a substituted pyridine ring, which includes an amino group and a trifluoromethyl group. These functional groups contribute to the compound's unique chemical and physical properties. The presence of the trifluoromethyl group enhances the lipophilicity and metabolic stability of the molecule, making it an attractive candidate for drug development.

Synthesis Methods: The synthesis of Benzoic acid, 4-[6-amino-5-(trifluoromethyl)-3-pyridinyl] typically involves multi-step reactions. One common approach is to start with a substituted pyridine derivative and introduce the benzoic acid moiety through coupling reactions. For example, the synthesis can begin with 6-chloro-5-(trifluoromethyl)pyridin-3-amine, which can be coupled with 4-bromobenzoic acid using palladium-catalyzed cross-coupling reactions such as the Suzuki-Miyaura coupling or the Buchwald-Hartwig amination. These methods have been optimized to achieve high yields and purity levels, making them suitable for large-scale production.

Biological Activities: Recent studies have demonstrated that Benzoic acid, 4-[6-amino-5-(trifluoromethyl)-3-pyridinyl] exhibits a range of biological activities that make it a promising candidate for pharmaceutical applications. One notable activity is its potential as an inhibitor of specific enzymes involved in disease pathways. For instance, it has been shown to inhibit certain kinases that are implicated in cancer progression. Additionally, the compound has been evaluated for its anti-inflammatory properties and has shown promising results in preclinical models of inflammatory diseases.

Clinical Applications: The potential clinical applications of Benzoic acid, 4-[6-amino-5-(trifluoromethyl)-3-pyridinyl] are currently under investigation in various phases of clinical trials. Early-stage trials have focused on assessing the safety and pharmacokinetic profile of the compound in humans. Preliminary data suggest that it is well-tolerated at therapeutic doses and exhibits favorable pharmacokinetic properties. Ongoing research aims to evaluate its efficacy in treating specific diseases such as cancer and inflammatory disorders.

Mechanism of Action: The mechanism of action of Benzoic acid, 4-[6-amino-5-(trifluoromethyl)-3-pyridinyl] is not yet fully understood but is believed to involve multiple pathways. One proposed mechanism is its ability to modulate signaling pathways that are dysregulated in disease states. For example, it may interfere with the activity of kinases that are overactive in cancer cells or inhibit pro-inflammatory cytokines involved in inflammatory responses. Further research is needed to elucidate the exact mechanisms by which this compound exerts its biological effects.

Safety and Toxicology: Safety and toxicology studies are crucial for evaluating the potential risks associated with any new pharmaceutical compound. Preclinical studies on Benzoic acid, 4-[6-amino-5-(trifluoromethyl)-3-pyridinyl] have shown that it has a favorable safety profile at therapeutic doses. However, like all new drugs, it must undergo rigorous testing to ensure its safety for human use. Ongoing clinical trials will provide more comprehensive data on its safety and efficacy.

FUTURE DIRECTIONS: The future directions for research on Benzoic acid, 4-[6-amino-5-(trifluoromethyl)-3-pyridinyl] are promising. Continued preclinical and clinical studies will provide valuable insights into its therapeutic potential and mechanisms of action. Additionally, efforts to optimize its chemical structure for improved potency and reduced side effects are ongoing. Collaborative efforts between academic researchers and pharmaceutical companies will be essential in advancing this compound towards clinical use.

In conclusion, Benzoic acid, 4-[6-amino-5-(trifluoromethyl)-3-pyridinyl] (CAS No. 2138285-61-5) is a promising compound with potential applications in various therapeutic areas. Its unique chemical structure and biological activities make it an attractive candidate for further development. As research progresses, it is likely that this compound will play an important role in advancing our understanding of disease mechanisms and developing new treatments for unmet medical needs.